BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Function of SW083688: A
Technical Guide to a TAOK2 Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SW083688

Cat. No.: B12419646

For Researchers, Scientists, and Drug Development Professionals

Abstract

SW083688 is a potent and selective small molecule inhibitor of the Thousand-And-One Kinase
2 (TAOK?2), a member of the Ste20-like kinase family.[1][2] With a half-maximal inhibitory
concentration (IC50) of 1.3 uM, SW083688 serves as a critical tool for investigating the
multifaceted roles of TAOK2 in cellular signaling.[1][2] This document provides a
comprehensive technical overview of the function of SW083688, detailing the underlying
mechanisms of its target, TAOK2, and its impact on crucial signaling pathways. The
experimental protocols for assays relevant to its discovery and characterization are described,
and its known quantitative data are presented. Visual diagrams of the associated signaling
pathways and experimental workflows are provided to facilitate a deeper understanding of its
biological context and utility in research.

Introduction to SW083688 and its Target, TAOK2

SW083688 was identified through a high-throughput screen of approximately 200,000
compounds as a novel inhibitor of TAOK2 kinase activity.[3][4][5] TAOKZ2, a serine/threonine-
protein kinase, is a key regulator of the mitogen-activated protein kinase (MAPK) signaling
cascade, particularly the p38 and c-Jun N-terminal kinase (JNK) pathways.[3][6] It functions as
a MAP3K, phosphorylating and activating downstream MAP2Ks, specifically MKK3 and MKK®6,
which in turn activate p38.[6][7]
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TAOK?2 is implicated in a diverse range of cellular processes, including the cellular stress
response, neuronal development and synaptic plasticity, cell cycle regulation, and autophagy.
[3][8][9][10] Dysregulation of TAOK2 has been associated with neurodevelopmental disorders
such as autism spectrum disorder and schizophrenia, as well as some cancers.[8][10] The
specificity of SW083688 for TAOK2 makes it a valuable chemical probe for elucidating the
precise functions of this kinase in both normal physiology and disease states.

Quantitative Data for SW083688

The primary quantitative measure of SW083688's potency is its IC50 value against TAOK2.

Parameter Value Target Reference

IC50 1.3 uM TAOK?2 Kinase --INVALID-LINK--

Further quantitative data such as binding affinity (Kd) and inhibition constant (Ki) have not been
reported in the currently available literature.

TAOK2 Signaling Pathways

TAOK?2 is a central node in multiple signaling pathways. Its inhibition by SW083688 can be
expected to modulate these cascades.

MAPKI/p38 and JNK Signaling Pathway

TAOK?2 is a key activator of the p38 and JNK stress-activated protein kinase pathways. Upon
stimulation by cellular stressors such as osmotic shock or DNA damage, TAOK2
phosphorylates and activates MKK3 and MKK®6, which in turn phosphorylate and activate p38
MAPK. TAOK2 can also activate the JNK pathway via MKK4 and MKK7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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